![molecular formula C23H20N4O2S B2668485 N-(4-methoxyphenyl)-2-[(4-pyridin-2-yl-3H-1,5-benzodiazepin-2-yl)thio]acetamide CAS No. 1189482-46-9](/img/structure/B2668485.png)
N-(4-methoxyphenyl)-2-[(4-pyridin-2-yl-3H-1,5-benzodiazepin-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-[(4-pyridin-2-yl-3H-1,5-benzodiazepin-2-yl)thio]acetamide, also known as MPBDT, is a chemical compound that belongs to the benzodiazepine family. It has been of great interest to scientists due to its potential applications in scientific research. In
Scientific Research Applications
Pharmacological Properties and Molecular Interactions
Vascular Activity
A study on a closely related 1,5-benzothiazepine derivative highlighted its significant coronary vasodilator activity. This activity was found to be stereospecific for a particular isomer, suggesting the compound's direct action on blood vessels (Nagao et al., 1972).
Synthesis and Structural Analysis
Research on the synthesis of benzothiazepine derivatives, including N-(p-tolyl)-2-(2-(4-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-2-yl)phenoxy)acetamide, provided insights into the chemical structures and potential applications of these compounds in medicinal chemistry (C. T. Nguyen et al., 2018).
Radioligand Development for Imaging
Peripheral Benzodiazepine Receptor Imaging
A study introduced two potent radioligands for peripheral benzodiazepine receptors (PBR), indicating the role of benzodiazepine derivatives in developing imaging agents for neurological applications (Ming-Rong Zhang et al., 2003).
Anticancer and Kinase Inhibition
Src Kinase Inhibition and Anticancer Activity
Research on N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives, akin to the queried compound, highlighted their potential in inhibiting Src kinase and exhibiting anticancer activities across various cancer cell lines (Asal Fallah-Tafti et al., 2011).
Molecular Synthesis and Chemical Properties
Synthesis of Pyrrolopyridothiazepine Derivatives
Another study focused on the synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c][1,5]thiazepin-3(2H)-one, providing a foundation for developing novel calcium channel antagonists, demonstrating the vast chemical applications of benzodiazepine derivatives (E. Ma, 2003).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[(2-pyridin-2-yl-3H-1,5-benzodiazepin-4-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O2S/c1-29-17-11-9-16(10-12-17)25-22(28)15-30-23-14-21(18-6-4-5-13-24-18)26-19-7-2-3-8-20(19)27-23/h2-13H,14-15H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDYRZZJCAUUUQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3N=C(C2)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-{[4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-yl]sulfanyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.